1-{3-[(1R)-1-(2-chlorophenyl)ethoxy]-5-(5,6-dimethoxy-1H-1,3-benzodiazol-1-yl)thiophen-2-yl}ethen-1-amine

• Molecular Formula: C23H22ClN3O3S
• Molecular Weight: 455.96
• IUPAC Name: 1-{3-[(1R)-1-(2-chlorophenyl)ethoxy]-5-(5,6-dimethoxy-1H-1,3-benzodiazol-1-yl)thiophen-2-yl}ethen-1-amine
• InChI: InChI=1S/C23H22ClN3O3S/c1-13(25)23-21(30-14(2)15-7-5-6-8-16(15)24)11-22(31-23)27-12-26-17-9-19(28-3)20(29-4)10-18(17)27/h5-12,14H,1,25H2,2-4H3/t14-/m1/s1
• InChI Key: AWMDAFUCNYEZNI-CQSZACIVSA-N
• SMILES: C=C(C1=C(O[C@@H](C2=CC=CC=C2Cl)C)C=C(N3C=NC4=CC(OC)=C(OC)C=C43)S1)N
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: GSK312948; GSK 312948; GSK-312948.

Description

GSK312948 is a bioactive chemical.

Scientific Research Applications

Thermally Irreversible Photochromic Systems

• Research Focus: The study by Uchida, Nakayama, and Irie (1990) explores derivatives that possess thermally irreversible and fatigue-resistant photochromic properties, relevant to compounds like the one (Uchida, Nakayama, & Irie, 1990).

Antimicrobial Evaluation and Docking Studies

• Research Focus: Talupur, Satheesh, and Chandrasekhar (2021) investigate the antimicrobial properties of related compounds, offering insights into potential antimicrobial applications (Talupur, Satheesh, & Chandrasekhar, 2021).

Synthesis and Antimicrobial Activities

• Research Focus: Bektaş et al. (2007) conduct studies on novel derivatives for their antimicrobial activities, which may be applicable to the compound (Bektaş et al., 2007).

Approaches for Synthesis of Thiazoles

• Research Focus: Wardkhan et al. (2008) examine the synthesis of derivatives with antimicrobial activities, which could be similar to the target compound (Wardkhan, Youssef, Hamed, & Ouf, 2008).

Cognitive Enhancer Study

• Research Focus: Phuagphong et al. (2004) explore T-588, a cognitive enhancer, which could offer parallels to the compound's potential neuroprotective properties (Phuagphong et al., 2004).

Novel Synthesis Techniques

• Research Focus: Studies by Yu et al. (2014) and Penthala et al. (2016) delve into novel synthesis methods that could be relevant to the compound (Yu et al., 2014); (Penthala et al., 2016).

Crystal Structure Analysis

• Research Focus: Kumarasinghe et al. (2009) and Spoorthy et al. (2021) provide insights into crystal structure analysis, which can be crucial for understanding the compound's properties (Kumarasinghe, Hruby, & Nichol, 2009); (Spoorthy et al., 2021).

Antimicrobial and Antifungal Activity

• Research Focus: Pejchal et al. (2015) and Uma et al. (2017) explore the antimicrobial and antifungal activities of similar compounds, offering potential applications for the compound (Pejchal et al., 2015); (Uma et al., 2017).